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Cat. No.: B085522
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Abstract
This application note provides a detailed and robust methodology for the analysis of 10-
Azabenzo(a)pyrene using High-Performance Liquid Chromatography (HPLC) coupled with

Fluorescence Detection (FLD). 10-Azabenzo(a)pyrene is a nitrogen-containing polycyclic

aromatic hydrocarbon (azaarene), a class of compounds of significant toxicological interest due

to their structural similarity to carcinogenic polycyclic aromatic hydrocarbons (PAHs) like

benzo(a)pyrene.[1][2] The protocol herein is designed for researchers, scientists, and

professionals in drug development and environmental analysis, offering a comprehensive guide

from sample preparation to data analysis. We emphasize the rationale behind key experimental

choices, ensuring scientific integrity and providing a framework for reliable and reproducible

quantification of this analyte.

Introduction and Scientific Background
Azaarenes are heterocyclic aromatic compounds that are produced during the incomplete

combustion of organic materials.[3] Their presence in the environment, food, and complex

matrices necessitates sensitive and selective analytical methods. 10-Azabenzo(a)pyrene, a
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structural isomer of the potent IARC Group 1 carcinogen Benzo(a)pyrene (BaP), is of particular

concern.[1][4] The substitution of a carbon atom with nitrogen in the aromatic ring system alters

the molecule's electronic properties and basicity, which can present unique challenges for

chromatographic separation compared to their PAH counterparts.[5]

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the analysis of

azaarenes.[6][7] When paired with a fluorescence detector (FLD), the method achieves

exceptional sensitivity and selectivity, as the extensive π-electron systems of these molecules

typically yield strong native fluorescence. This application note details a reversed-phase HPLC-

FLD method optimized for 10-Azabenzo(a)pyrene, providing the necessary protocols to

establish a self-validating and trustworthy analytical system.

Chemical Profile: 10-Azabenzo(a)pyrene
Property Value Reference

IUPAC Name pyreno[1,2-b]pyridine [8]

Molecular Formula C₁₉H₁₁N [8]

Molecular Weight 253.3 g/mol [8][9]

CAS Number 189-92-4 [8]

Character

Azaarenes can exhibit basic

character due to the lone pair

of electrons on the nitrogen

atom, which can influence

chromatographic behavior.

[5]

Principle of the Analytical Method
This method employs Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

for the separation of 10-Azabenzo(a)pyrene.

Separation: The separation is achieved on a C18 stationary phase, which is non-polar.

Analytes are eluted using a mobile phase gradient of water and acetonitrile. Separation is

primarily driven by the hydrophobic interactions between the analyte and the stationary

phase; compounds with higher hydrophobicity are retained longer.[10] A gradient elution,
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where the percentage of the organic solvent (acetonitrile) is increased over time, is essential

for analyzing mixtures of PAHs and azaarenes, as it allows for the efficient elution of both

less hydrophobic and more hydrophobic compounds within a reasonable timeframe.[11]

Detection: Following separation, the analyte is quantified using a Fluorescence Detector

(FLD). Aromatic molecules like 10-Azabenzo(a)pyrene absorb light at a specific excitation

wavelength and then emit light at a longer, characteristic emission wavelength. This process

is highly specific and allows for very low detection limits, often in the picogram range.

Sample Preparation: The protocol involves a solid-phase extraction (SPE) cleanup step. This

is crucial for removing interfering matrix components and concentrating the analyte before

injection. The basicity of azaarenes can be exploited during SPE to achieve selective

separation from neutral PAHs.[5]

Instrumentation, Reagents, and Materials
Instrumentation

HPLC System equipped with:

Binary or Quaternary Gradient Pump

Degasser

Autosampler with temperature control

Thermostatted Column Compartment

Fluorescence Detector (FLD)

Data Acquisition and Processing Software (e.g., Chromeleon™, Empower™)

Analytical Balance (4-decimal place)

pH Meter

Vortex Mixer

Ultrasonic Bath

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.mdpi.com/2305-6304/10/7/399
https://www.benchchem.com/product/b085522/docs?utm_src=pdf-body#hplc-analysis-of-10-azabenzo-a-pyrene-a-comprehensive-application-note-and-protocol
https://pubs.acs.org/doi/pdf/10.1021/ac00121a052
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitrogen Evaporation System

Solid-Phase Extraction (SPE) Manifold

Reagents and Chemicals
10-Azabenzo(a)pyrene standard (≥98% purity)

Acetonitrile (HPLC or LC-MS grade)

Water (Type I, 18.2 MΩ·cm, or Milli-Q)

Methanol (HPLC grade)

Dichloromethane (HPLC grade)

Hexane (HPLC grade)

Formic Acid (LC-MS grade)

Ammonia solution (for pH adjustment)

Consumables
Analytical Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle

size). A column specifically designed for PAH analysis is also suitable.[12][13]

Guard Column: Compatible C18 guard column

SPE Cartridges: Silica-based or polymeric sorbent cartridges (e.g., Si, C18, or a mixed-mode

cation exchange for exploiting basicity).

Volumetric flasks (Class A)

Autosampler vials (amber, with PTFE septa)

Syringe filters (0.22 µm PTFE)

Detailed Experimental Protocols
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Safety Precaution: 10-Azabenzo(a)pyrene is a potential carcinogen and should be handled

with appropriate personal protective equipment (PPE), including gloves and safety glasses,

within a fume hood.[8]

Protocol 1: Preparation of Standard Solutions and
Mobile Phase

Primary Stock Solution (100 µg/mL):

Accurately weigh approximately 2.5 mg of 10-Azabenzo(a)pyrene standard.

Quantitatively transfer it to a 25 mL amber volumetric flask.

Dissolve and bring to volume with acetonitrile. Sonicate for 5 minutes to ensure complete

dissolution.

Store at 4°C in the dark. This solution is stable for several months.[14]

Intermediate Stock Solution (10 µg/mL):

Pipette 1.0 mL of the Primary Stock Solution into a 10 mL amber volumetric flask.

Dilute to the mark with acetonitrile.

Working Calibration Standards (e.g., 1, 5, 10, 50, 100 ng/mL):

Prepare a series of calibration standards by serial dilution of the Intermediate Stock

Solution with acetonitrile. For example, to prepare a 100 ng/mL standard, dilute 100 µL of

the 10 µg/mL solution to 10 mL.

Mobile Phase Preparation:

Mobile Phase A: Water (Type I)

Mobile Phase B: Acetonitrile (HPLC Grade)

Degas both mobile phases for at least 15 minutes in an ultrasonic bath before placing

them on the HPLC system.[10]
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Protocol 2: Sample Preparation via Solid-Phase
Extraction (SPE)
This protocol provides a general workflow for extracting 10-Azabenzo(a)pyrene from a liquid

organic matrix. It should be optimized based on the specific sample matrix.

Sample Pre-treatment: Dilute 1 mL of the sample with 4 mL of hexane to reduce viscosity

and ensure compatibility with the SPE sorbent.

SPE Cartridge Conditioning: Condition a silica SPE cartridge by passing 5 mL of hexane

through it. Do not allow the cartridge to go dry.

Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow

flow rate (approx. 1-2 mL/min).

Interference Elution (Wash Step): Wash the cartridge with 5 mL of hexane to elute non-polar

interferences.

Analyte Elution: Elute the 10-Azabenzo(a)pyrene and other polar compounds using 5 mL of

a 50:50 (v/v) mixture of dichloromethane and hexane. Collect the eluate.

Evaporation and Reconstitution:

Evaporate the collected eluate to dryness under a gentle stream of nitrogen at ambient

temperature.

Reconstitute the dried residue in 200 µL of acetonitrile.

Vortex for 30 seconds to ensure complete dissolution.

Filtration: Filter the reconstituted sample through a 0.22 µm PTFE syringe filter into an amber

autosampler vial for analysis.
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Sample Pre-treatment

Solid-Phase Extraction (SPE)

Final Steps

1. Initial Sample

2. Dilute with Hexane

3. Condition Cartridge
(Hexane)

4. Load Sample

5. Wash Interferences
(Hexane)

6. Elute Analyte
(DCM/Hexane)

7. Evaporate to Dryness

8. Reconstitute
(Acetonitrile)

9. Filter (0.22 µm)

10. HPLC Injection

Click to download full resolution via product page

Caption: General workflow for sample preparation using Solid-Phase Extraction (SPE).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 15 Tech Support

https://www.benchchem.com/product/b085522/docs?utm_src=pdf-body-img#hplc-analysis-of-10-azabenzo-a-pyrene-a-comprehensive-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 3: HPLC Configuration and Analytical Run
The following table outlines the recommended starting parameters for the HPLC analysis.
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Parameter Recommended Setting Rationale

Analytical Column C18, 250 mm x 4.6 mm, 5 µm

Standard for PAH and

azaarene separation based on

hydrophobicity.

Mobile Phase A Water
Weak solvent in reversed-

phase.

Mobile Phase B Acetonitrile

Strong solvent in reversed-

phase. Provides good peak

shape for PAHs.

Gradient Program Time (min) %B

0.0 50

20.0 100

25.0 100

25.1 50

30.0 50

Flow Rate 1.0 mL/min

A standard flow rate for a 4.6

mm ID column, providing good

efficiency.

Column Temperature 30 °C

Maintains stable retention

times and improves peak

shape.[11]

Injection Volume 10 µL

A typical volume; can be

adjusted based on analyte

concentration.

Fluorescence (FLD) Excitation: 290 nm These wavelengths are based

on typical settings for the

closely related Benzo(a)pyrene

and provide high sensitivity.

[15] Optimal wavelengths
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should be confirmed

experimentally.

Emission: 410 nm

Run Time 30 minutes

Ensures elution of the analyte

and re-equilibration of the

column.

Data Analysis and Quality Control
Calibration and Quantification

Inject the prepared calibration standards from low to high concentration.

Construct a calibration curve by plotting the peak area of 10-Azabenzo(a)pyrene against its

known concentration.

Perform a linear regression analysis on the curve. The coefficient of determination (R²)

should be ≥ 0.995 for the curve to be accepted.

Determine the concentration of 10-Azabenzo(a)pyrene in the prepared samples by

interpolating their peak areas from the calibration curve.

System Suitability and Method Performance
Before analyzing samples, the system's performance must be verified. The following table

provides typical acceptance criteria for system suitability.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b085522/docs?utm_src=pdf-body#hplc-analysis-of-10-azabenzo-a-pyrene-a-comprehensive-application-note-and-protocol
https://www.benchchem.com/product/b085522/docs?utm_src=pdf-body#hplc-analysis-of-10-azabenzo-a-pyrene-a-comprehensive-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Typical Acceptance
Criteria

Purpose

Retention Time (RT) RSD ≤ 2.0%

Ensures stability and

reproducibility of the

separation.

Peak Area RSD ≤ 5.0%
Demonstrates precision of the

injection and detection system.

Tailing Factor (Tf) 0.8 - 1.5

Measures peak symmetry.

Values > 2 can indicate column

degradation or secondary

interactions.

Theoretical Plates (N) > 2000
Indicates column efficiency

and separation power.

Limit of Detection (LOD) S/N ratio ≥ 3
The lowest concentration that

can be reliably detected.[15]

Limit of Quantitation (LOQ) S/N ratio ≥ 10
The lowest concentration that

can be accurately quantified.

RSD: Relative Standard Deviation, based on ≥ 5 replicate injections of a mid-level standard.

Troubleshooting
Caption: A guide to common issues in the HPLC analysis of 10-Azabenzo(a)pyrene.

Conclusion
The HPLC-FLD method detailed in this application note provides a reliable, sensitive, and

robust approach for the quantitative analysis of 10-Azabenzo(a)pyrene. By following the

outlined protocols for sample preparation, instrument configuration, and data analysis,

researchers can achieve high-quality, reproducible results. The provided insights into the

causality of experimental choices and troubleshooting will empower analysts to adapt and

validate this method for their specific research needs, ensuring the highest level of scientific

integrity.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6342809/
https://www.benchchem.com/product/b085522/docs?utm_src=pdf-body#hplc-analysis-of-10-azabenzo-a-pyrene-a-comprehensive-application-note-and-protocol
https://www.benchchem.com/product/b085522/docs?utm_src=pdf-body#hplc-analysis-of-10-azabenzo-a-pyrene-a-comprehensive-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Millet, M., et al. (2008). COMPARISON OF TWO ANALYTICAL METHODS FOR THE

DETERMINATION OF AZAARENES IN ATMOSPHERIC PARTICULATE MATTER. Taylor &

Francis Online. Available at: [Link][6]

Millet, M., et al. (2008). Comparison of two analytical methods for the determination of

azaarenes in atmospheric particulate matter. ResearchGate. Available at: [Link][3]

Szterk, A., et al. (2012). Determination of azaarenes in oils using the LC-APCI-MS/MS

technique: new environmental toxicant in food oils. PubMed. Available at: [Link][16]

Millet, M., et al. (2008). COMPARISON OF TWO ANALYTICAL METHODS FOR THE

DETERMINATION OF AZAARENES IN ATMOSPHERIC PARTICULATE MATTER. Taylor &

Francis. Available at: [Link][7]

Acheson, D. R., et al. (1986). Determination of selected azaarenes in water by bonded-

phase extraction and liquid chromatography. ACS Publications. Available at: [Link][5]

National Center for Biotechnology Information. 10-Azabenzo(a)pyrene. PubChem

Compound Database. Available at: [Link][8]

Kumar, A., et al. (2013). Validation of HPLC method for determination of priority polycyclic

aromatic hydrocarbons (PAHS) in waste water and sediments. Prime Scholars. Available at:

[Link][10]

Olubunmi, F. E., et al. (2022). The Determination of Polycyclic Aromatic Hydrocarbons

(PAHs) with HPLC-DAD-FLD and GC-MS Techniques in the Dissolved and Particulate Phase

of Road-Tunnel Wash Water: A Case Study for Cross-Array Comparisons and Applications.

MDPI. Available at: [Link][11]

Restek Corporation. (2020). Fast Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) by

HPLC-UV. Available at: [Link][12]

Kumar, A., et al. (2013). Validation of HPLC method for determination of priority polycyclic

aromatic hydrocarbons (PAHS) in waste water and sediments. ResearchGate. Available at:

[Link][13]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.tandfonline.com/doi/abs/10.1080/10934520801991201
https://www.tandfonline.com/doi/abs/10.1080/10406630802375215
https://www.researchgate.net/publication/232938458_Comparison_of_two_analytical_methods_for_the_determination_of_azaarenes_in_atmospheric_particulate_matter
https://www.researchgate.net/publication/239736751_Comparison_of_two_analytical_methods_for_the_determination_of_azaarenes_in_atmospheric_particulate_matter
https://pubmed.ncbi.nlm.nih.gov/23047737/
https://pubmed.ncbi.nlm.nih.gov/23047737/
https://www.tandfonline.com/doi/pdf/10.1080/10934520801991201
https://www.tandfonline.com/doi/pdf/10.1080/10406630802375215
https://pubs.acs.org/doi/pdf/10.1021/ac00121a044
https://pubs.acs.org/doi/pdf/10.1021/ac00121a052
https://www.benchchem.com/product/b085522/docs?utm_src=pdf-body#hplc-analysis-of-10-azabenzo-a-pyrene-a-comprehensive-application-note-and-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/12435805
https://pubchem.ncbi.nlm.nih.gov/compound/10-Azabenzo_a_pyrene
https://www.primescholars.com/articles/validation-of-hplc-method-for-determination-of-priority-polycyclic-aromatic-hydrocarbons-pahs-in-waste-water-and-sediments.pdf
https://www.primescholars.com/articles/validation-of-hplc-method-for-determination-of-priority-polycyclic-aromatichydrocarbons-pahs-in-waste-water-and-sediments.pdf
https://www.mdpi.com/2073-4441/14/14/2269
https://www.mdpi.com/2305-6304/10/7/399
https://www.restek.com/en/technical-literature-library/articles/fast-analysis-of-polycyclic-aromatic-hydrocarbons-pahs-by-hplc-uv/
https://discover.restek.com/articles/EVSS2396/fast-analysis-of-polycyclic-aromatic-hydrocarbons-pahs-by-hplc-uv/
https://www.researchgate.net/publication/287216973_Validation_of_HPLC_method_for_determination_of_priority_polycyclic_aromatic_hydrocarbons_PAHS_in_waste_water_and_sediments
https://www.researchgate.net/publication/291318900_Validation_of_HPLC_method_for_determination_of_priority_polycyclic_aromatic_hydrocarbons_PAHS_in_waste_water_and_sediments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. Azabenzo(a)pyrene. PubChem Compound

Database. Available at: [Link][9]

International Agency for Research on Cancer. (2012). BENZO[a]PYRENE. In Chemical

Agents and Related Occupations. NCBI Bookshelf. Available at: [Link][1][17]

Węgrzyn-Szkutnik, M., et al. (2022). Benzo[a]pyrene—Environmental Occurrence, Human

Exposure, and Mechanisms of Toxicity. MDPI. Available at: [Link][2]

Commission on Oils, Fats and Derivatives. (1989). DETERMINATION OF

BENZO[a]PYRENE IN OILS AND FATS BY REVERSED PHASE HIGH PERFORMANCE

LIQUID CHROMATOGRAPHY. Pure and Applied Chemistry. Available at: [Link][14]

Li, H., et al. (2018). Determination of benzo(a)pyrene in fried and baked foods by HPLC

combined with vesicular coacervative supramolecular solvent extraction. PMC - NIH.

Available at: [Link][15]

Su, Y., et al. (2015). Effects of Benzo[a]pyrene Exposure on Human Hepatocellular

Carcinoma Cell Angiogenesis, Metastasis, and NF-κB Signaling. PMC - NIH. Available at:

[Link][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Benzo(a)pyrene - Wikipedia [en.wikipedia.org]

2. Benzo[a]pyrene—Environmental Occurrence, Human Exposure, and Mechanisms of
Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Effects of Benzo[a]pyrene Exposure on Human Hepatocellular Carcinoma Cell
Angiogenesis, Metastasis, and NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]

5. pubs.acs.org [pubs.acs.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/9110
https://pubchem.ncbi.nlm.nih.gov/compound/9110
https://www.ncbi.nlm.nih.gov/books/NBK304413/
https://en.wikipedia.org/wiki/Benzo(a)pyrene
https://www.ncbi.nlm.nih.gov/books/NBK304415/
https://www.mdpi.com/1660-4601/19/22/14777
https://pmc.ncbi.nlm.nih.gov/articles/PMC9181839/
https://www.iupac.org/publications/pac/1989/pdf/6110x1661.pdf
http://publications.iupac.org/pac-2007/1991/pdf/6311x1659.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6328509/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6342809/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4559931/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4348747/
https://www.benchchem.com/product/b085522?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Benzo(a)pyrene
https://pmc.ncbi.nlm.nih.gov/articles/PMC9181839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9181839/
https://www.researchgate.net/publication/239736751_Comparison_of_two_analytical_methods_for_the_determination_of_azaarenes_in_atmospheric_particulate_matter
https://pmc.ncbi.nlm.nih.gov/articles/PMC4348747/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4348747/
https://pubs.acs.org/doi/pdf/10.1021/ac00121a052
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. tandfonline.com [tandfonline.com]

7. tandfonline.com [tandfonline.com]

8. 10-Azabenzo(a)pyrene | C19H11N | CID 12435805 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. Azabenzo(a)pyrene | C19H11N | CID 9110 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. primescholars.com [primescholars.com]

11. mdpi.com [mdpi.com]

12. Fast Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) by HPLC-UV
[discover.restek.com]

13. researchgate.net [researchgate.net]

14. publications.iupac.org [publications.iupac.org]

15. Determination of benzo(a)pyrene in fried and baked foods by HPLC combined with
vesicular coacervative supramolecular solvent extraction - PMC [pmc.ncbi.nlm.nih.gov]

16. Determination of azaarenes in oils using the LC-APCI-MS/MS technique: new
environmental toxicant in food oils - PubMed [pubmed.ncbi.nlm.nih.gov]

17. BENZO[a]PYRENE - Chemical Agents and Related Occupations - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [HPLC Analysis of 10-Azabenzo(a)pyrene: A
Comprehensive Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b085522/docs#hplc-analysis-of-10-azabenzo-a-
pyrene-a-comprehensive-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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